Cas no 14126-89-7 (Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-)
14126-89-7 structure
Product Name:Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-
CAS No:14126-89-7
MF:C20H12CuF6O4
MW:493.843308448792
CID:171777
PubChem ID:131873542
Update Time:2025-04-19
Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)- Chemical and Physical Properties
Names and Identifiers
-
- Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-
- copper,4,4,4-trifluoro-1-phenylbutane-1,3-dione
- NSC174284
- NSC-174284
- Bis(4,4,4-trifluoro-1-phenylbutane-1,3-dionato)copper
- 14126-89-7
-
- Inchi: 1S/2C10H6F3O2.Cu/c2*11-10(12,13)9(15)6-8(14)7-4-2-1-3-5-7;/h2*1-6H;/q2*-1;+2
- InChI Key: CQMGHOODDNLIPM-UHFFFAOYSA-N
- SMILES: [Cu+2].FC(C([CH-]C(C1C=CC=CC=1)=O)=O)(F)F.FC(C([CH-]C(C1C=CC=CC=1)=O)=O)(F)F
Computed Properties
- Exact Mass: 495.00922
- Monoisotopic Mass: 495.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 564
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Boiling Point: 224°Cat760mmHg
- Flash Point: 98.9°C
- PSA: 68.28
- LogP: 4.77910
Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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